1,2-dimethoxy-9H-thioxanthen-9-one

• Molecular Formula: C15H12O3S
• Molecular Weight: 272.3 g/mol
• IUPAC Name: 1,2-dimethoxythioxanthen-9-one
• InChI: InChI=1S/C15H12O3S/c1-17-10-7-8-12-13(15(10)18-2)14(16)9-5-3-4-6-11(9)19-12/h3-8H,1-2H3
• InChI Key: LZAPWMRTQFPWQE-UHFFFAOYSA-N
• SMILES: COC1=C(C2=C(C=C1)SC3=CC=CC=C3C2=O)OC

Description

1,2-dimethoxy-9H-thioxanthen-9-one, also known as DMTO, is a synthetic compound that has gained attention in the field of scientific research due to its unique properties. This compound belongs to the thioxanthene class of compounds and has been studied for its potential applications in various fields, including medicine, material science, and electronics.

Mechanism of Action

1,2-dimethoxy-9H-thioxanthen-9-one exerts its anticancer effects through the inhibition of the protein kinase CK2. CK2 is a key regulator of cell growth and survival and is overexpressed in many types of cancer. 1,2-dimethoxy-9H-thioxanthen-9-one has been shown to selectively inhibit CK2, leading to the inhibition of cancer cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
1,2-dimethoxy-9H-thioxanthen-9-one has been shown to have a low toxicity profile and is well-tolerated in animal studies. 1,2-dimethoxy-9H-thioxanthen-9-one has been shown to have a favorable pharmacokinetic profile, with good oral bioavailability and rapid clearance from the body. 1,2-dimethoxy-9H-thioxanthen-9-one has been shown to have a high affinity for plasma proteins, which may contribute to its long half-life.

Advantages and Limitations for Lab Experiments

1,2-dimethoxy-9H-thioxanthen-9-one has several advantages over other anticancer drugs, including its low toxicity profile and high selectivity for CK2. However, 1,2-dimethoxy-9H-thioxanthen-9-one has some limitations, including its low solubility in water and its potential for off-target effects. These limitations can be overcome through the use of appropriate formulation and dosage strategies.

Future Directions

There are several future directions for research on 1,2-dimethoxy-9H-thioxanthen-9-one. One area of interest is the development of novel formulations that improve the solubility and bioavailability of 1,2-dimethoxy-9H-thioxanthen-9-one. Another area of interest is the evaluation of 1,2-dimethoxy-9H-thioxanthen-9-one in combination with other anticancer drugs, to determine if it has synergistic effects. Additionally, further studies are needed to elucidate the mechanism of action of 1,2-dimethoxy-9H-thioxanthen-9-one and to identify potential biomarkers for patient selection. Overall, 1,2-dimethoxy-9H-thioxanthen-9-one has shown great promise as a potential anticancer agent and warrants further investigation.

Synthesis Methods

1,2-dimethoxy-9H-thioxanthen-9-one can be synthesized using various methods, including the reaction of 2,3-dimethoxybenzaldehyde with thioacetamide in the presence of a catalytic amount of acetic acid. The reaction proceeds through a cyclization mechanism, resulting in the formation of 1,2-dimethoxy-9H-thioxanthen-9-one. This method has been optimized to obtain high yields of pure 1,2-dimethoxy-9H-thioxanthen-9-one.

Scientific Research Applications

1,2-dimethoxy-9H-thioxanthen-9-one has been studied extensively for its potential applications in various fields. In the field of material science, 1,2-dimethoxy-9H-thioxanthen-9-one has been used as a building block for the synthesis of novel organic materials with unique optical and electronic properties. In the field of medicine, 1,2-dimethoxy-9H-thioxanthen-9-one has been studied for its potential anticancer properties. 1,2-dimethoxy-9H-thioxanthen-9-one has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further development.